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Compound of Interest

Compound Name: Methyl 3-fluoro-4-nitrobenzoate

Cat. No.: B067024

An In-depth Technical Guide to Methyl 3-fluoro-
4-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-fluoro-4-nitrobenzoate is a fluorinated aromatic compound that serves as a crucial
building block in organic synthesis.[1][2] Its unique structure, featuring a fluorine atom and a
nitro group on the benzene ring, imparts specific chemical properties that make it a valuable
intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty
chemicals.[1][2][3] The presence of the fluorine atom can enhance the metabolic stability,
lipophilicity, and binding affinity of target molecules, while the nitro group offers a versatile
handle for further chemical transformations.[1] This guide provides a comprehensive overview
of the physical and chemical properties of Methyl 3-fluoro-4-nitrobenzoate, along with
relevant experimental data and safety information.

Core Properties and Data

The fundamental physical and chemical characteristics of Methyl 3-fluoro-4-nitrobenzoate
are summarized below, providing a clear reference for laboratory use.

Physical and Chemical Properties
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Property Value Source

Molecular Formula CsHeFNO4 [B14151[61[7]

Molecular Weight 199.14 g/mol [3B1141[5]
White to yellow-green solid /

Appearance , , [3]
Grayish yellow Solid

Melting Point 53 °C, 59-61 °C [31[4]

Boiling Point 314.6 °C at 760 mmHg [2][3]

Density 1.388 g/cm3 [2][3]

N Soluble in ethanol, ether, and

Solubility ) [819]
methanol. Insoluble in water.

Flash Point >110 °C (>230 °F) [8]

Storage Temperature

Room temperature

[3]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of

Methyl 3-fluoro-4-nitrobenzoate.

Spectroscopic Data Details Source
Spectra available, detailed

1H NMR peak assignment requires [10]
further analysis.
Data available in chemical

13C NMR [11]

literature.

Mass Spectrometry

GC-MS data available from
NIST.

Infrared (IR) Spectroscopy

Conforms to the structure.
Vapor phase IR spectra are

available.

[3](5]
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Synthesis and Reactivity
Synthetic Protocol

A general method for the synthesis of Methyl 3-fluoro-4-nitrobenzoate involves the
esterification of 3-fluoro-4-nitrobenzoic acid.[12]

Reaction: 3-fluoro-4-nitrobenzoic acid is reacted with methanol in the presence of an acid
catalyst, such as concentrated sulfuric acid or a solution of HCI in ether, under reflux
conditions.[12]

Procedure Outline;

Dissolve 3-fluoro-4-nitrobenzoic acid in an excess of methanol.[12]

e Add a catalytic amount of a strong acid (e.g., concentrated H2SOa or ethereal HCI).[12]

o Heat the reaction mixture to reflux for several hours (e.g., 3 to 16 hours).[12][13]

 After cooling, the reaction mixture is typically poured onto ice to precipitate the product.[13]

e The crude product can be collected by filtration, washed (e.g., with saturated sodium
bicarbonate solution and brine), and dried.[12][13]

» Further purification can be achieved by recrystallization or chromatography.

Chemical Reactivity

The reactivity of Methyl 3-fluoro-4-nitrobenzoate is dictated by its functional groups: the
ester, the nitro group, and the fluorinated aromatic ring.

o Ester Group: The methyl ester can be hydrolyzed to the corresponding carboxylic acid under
acidic or basic conditions. It can also undergo transesterification reactions.

» Nitro Group: The nitro group is a versatile functional group that can be readily reduced to an
amino group, providing a key step in the synthesis of various derivatives. This transformation
opens up pathways to form amides, sulfonamides, and other nitrogen-containing
functionalities.[14]
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e Aromatic Ring: The fluorine atom and the nitro group are electron-withdrawing, which
deactivates the aromatic ring towards electrophilic substitution. However, they activate the
ring for nucleophilic aromatic substitution, particularly at the position ortho and para to the
nitro group.

Applications in Research and Development
Methyl 3-fluoro-4-nitrobenzoate is a valuable intermediate in several areas of chemical

research and development:

o Pharmaceutical Synthesis: It serves as a precursor for the synthesis of biologically active
molecules. The incorporation of a fluorine atom can significantly enhance the
pharmacological properties of drug candidates.[1] It has been used in the development of
potential anticancer agents and treatments for neurological disorders.[1]

e Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can improve the
efficacy and selectivity of pesticides and herbicides.

o Material Science: Fluorinated compounds often exhibit unique properties, and this
intermediate can be used in the synthesis of specialty polymers and other advanced
materials.

Safety and Handling

Methyl 3-fluoro-4-nitrobenzoate is a chemical that requires careful handling in a laboratory
setting.

Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Methyl 3-fluoro-4-nitrobenzoate is classified as:

o Harmful if swallowed (Acute toxicity, oral, Category 4).[5]
o Causes skin irritation (Skin corrosion/irritation, Category 2).[5]

o Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[5]
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e May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation, Category 3).[5]

Signal Word: Warning[5]

Precautionary Measures

When handling Methyl 3-fluoro-4-nitrobenzoate, the following precautions should be
observed:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[15]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[15]

e Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.
[15]

o Storage: Store in a well-ventilated place. Keep the container tightly closed.[4][15] Store at
room temperature.[3]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[15]

Logical Relationships of Methyl 3-fluoro-4-
nitrobenzoate
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Caption: Key attributes and applications of Methyl 3-fluoro-4-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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